Cas no 1135283-57-6 (5-Bromo-6-cyclopropyl-2-hydroxynicotinonitrile)

• Product Name: 5-Bromo-6-cyclopropyl-2-hydroxynicotinonitrile
• CAS No: 1135283-57-6
• MF: C₉H₇BrN₂O
• MW: 239.068681001663
• MDL: MFCD11841020
• CID: 2107674
• PubChem ID: 36995525
• Update Time: 2025-06-08

5-Bromo-6-cyclopropyl-2-hydroxynicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-bromo-6-cyclopropyl-1,2-dihydro-2-oxo-3-Pyridinecarbonitrile
• 3-​Pyridinecarbonitrile​, 5-​bromo-​6-​cyclopropyl-​1,​2-​dihydro-​2-​oxo-
• 5-Bromo-6-cyclopropyl-2-hydroxynicotinonitrile
• 5-Bromo-6-cyclopropyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile
• MFCD11841020
• 5-bromo-6-cyclopropyl-2-oxo-1H-pyridine-3-carbonitrile
• 5-bromo-6-cyclopropyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• N10075
• DA-15370
• 1135283-57-6
• GAHGJKPNUCANQV-UHFFFAOYSA-N
• AKOS025286359
• LC-0738
• SCHEMBL14250242
• AKOS005073302

• MDL： MFCD11841020
• Inchi： 1S/C9H7BrN2O/c10-7-3-6(4-11)9(13)12-8(7)5-1-2-5/h3,5H,1-2H2,(H,12,13)
• InChI Key： GAHGJKPNUCANQV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(NC=1C1CC1)=O

Computed Properties

• Exact Mass: 237.97418Da
• Monoisotopic Mass: 237.97418Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.9Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 5-Bromo-6-cyclopropyl-2-hydroxynicotinonitrile

Research Brief on 5-Bromo-6-cyclopropyl-2-hydroxynicotinonitrile (CAS: 1135283-57-6) in Chemical Biology and Pharmaceutical Applications

5-Bromo-6-cyclopropyl-2-hydroxynicotinonitrile (CAS: 1135283-57-6) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This heterocyclic nitrile derivative, characterized by its bromo and cyclopropyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies highlight its potential as a key building block for kinase inhibitors and other therapeutic agents targeting inflammatory and oncological pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in the development of selective JAK2 inhibitors. Researchers utilized 5-Bromo-6-cyclopropyl-2-hydroxynicotinonitrile as a core scaffold, achieving nanomolar potency against JAK2 while maintaining >100-fold selectivity over JAK1 and JAK3. The bromo substituent at the 5-position proved critical for binding pocket interactions, while the cyclopropyl group enhanced metabolic stability in preclinical models.

In synthetic chemistry applications, the compound's reactivity has been explored through palladium-catalyzed cross-coupling reactions. A recent ACS Catalysis publication (2024) detailed its use in Suzuki-Miyaura couplings with various boronic acids, yielding diverse 5-aryl substituted nicotinonitrile derivatives with excellent yields (78-92%). The 2-hydroxy group was found to facilitate chelation-assisted metalation, improving reaction efficiency.

Pharmacokinetic studies of derivatives containing this scaffold have shown promising results. A Nature Communications paper (2023) reported improved blood-brain barrier penetration compared to analogous compounds without the cyclopropyl moiety, suggesting potential for CNS-targeted therapies. Molecular modeling indicates the cyclopropyl group induces a favorable conformational change that enhances membrane permeability while maintaining target binding affinity.

Current challenges in working with this compound include its limited solubility in aqueous systems, prompting ongoing research into prodrug strategies. Recent patent applications (WO2023124567, 2023) describe phosphate and amino acid ester derivatives of 5-Bromo-6-cyclopropyl-2-hydroxynicotinonitrile that address this limitation while maintaining the parent compound's pharmacological activity.

The compound's safety profile has been evaluated in preliminary toxicology studies. Research published in Chemical Research in Toxicology (2024) indicates no significant genotoxicity at therapeutic concentrations, though high-dose administration (>100 mg/kg) showed reversible hepatic enzyme elevation in rodent models. These findings support its continued development as a pharmaceutical intermediate.

Future research directions include exploring the compound's potential in PROTAC (proteolysis targeting chimera) design, where its ability to simultaneously engage target proteins and E3 ligases could be leveraged. Early-stage work presented at the 2024 AACR Annual Meeting demonstrated promising degradation efficiency (>80%) of target oncoproteins when incorporated into appropriate ternary complexes.